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This guide provides a comprehensive technical overview of 5-Phenylcinnoline, a heterocyclic
aromatic compound of interest in medicinal chemistry and drug development. While specific
public data on 5-Phenylcinnoline is limited, this document synthesizes information on the
parent cinnoline scaffold with established principles of organic chemistry to offer valuable
insights for researchers and scientists.

Core Molecular Attributes

5-Phenylcinnoline is a derivative of cinnoline, a bicyclic aromatic heterocycle. The defining
feature of 5-Phenylcinnoline is the substitution of a phenyl group at the 5th position of the
cinnoline ring structure.

Chemical Structure and Nomenclature

The foundational structure is cinnoline, a diazanaphthalene with nitrogen atoms at positions 1
and 2.[1][2] The addition of a phenyl ring at the C5 position yields 5-Phenylcinnoline.

Caption: Chemical structure of 5-Phenylcinnoline.

Physicochemical Properties
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The molecular formula and weight are fundamental parameters for any drug development
candidate. Based on the structure of cinnoline (CsHsN2)[1][2][3], the addition of a phenyl group
(CeHs) in place of a hydrogen atom results in the following:

Property Value Source

Deduced from Cinnoline
Structure[1]

Molecular Formula C14H10N2

Molecular Weight 206.25 g/mol Calculated

Synthesis and Manufacturing Considerations

While a specific, optimized synthesis for 5-Phenylcinnoline is not readily available in public
literature, established methods for creating substituted cinnolines can be adapted. The Richter
cinnoline synthesis is a classic method for forming the cinnoline ring system.[4] Modern
approaches often involve transition-metal-catalyzed cross-coupling reactions to introduce the
phenyl group.

Proposed Retrosynthetic Pathway

A plausible synthetic strategy would involve the synthesis of a substituted cinnoline precursor,
followed by the introduction of the phenyl group.

Cinnoline Ring Formation Substituted Aniline
5-Halocinnoline i . . .
Suzuki Couplin (e.g., 5-Bromocinnoline) Cinnoline Ring Formation
Diazotization Reagents
Suzuki Coupling
Phenylboronic Acid

Click to download full resolution via product page

Caption: A proposed retrosynthetic pathway for 5-Phenylcinnoline.

General Experimental Protocol for Suzuki Coupling
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This protocol is a generalized procedure for the palladium-catalyzed cross-coupling of a
halocinnoline with phenylboronic acid. Optimization of catalysts, ligands, bases, and solvents is
crucial for achieving high yields and purity.

Reaction Setup: In a clean, dry reaction vessel, combine 5-halocinnoline (1.0 eq),
phenylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPhs)a (0.05 eq), and a suitable
base (e.g., K2COs3, 2.0 eq).

Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent
(e.g., toluene, dioxane) and an aqueous solution.

Reaction Execution: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or
argon) at a temperature ranging from 80-120 °C. Monitor the reaction progress using an
appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

Work-up and Purification: Upon completion, cool the reaction mixture and perform an
agueous work-up. Extract the product with a suitable organic solvent. The combined organic
layers are then dried, filtered, and concentrated. The crude product is purified using column
chromatography to yield the desired 5-Phenylcinnoline.

Potential Pharmacological Significance

The cinnoline scaffold is recognized for its diverse pharmacological activities.[5][6][7][8] The
introduction of a phenyl group can significantly modulate the biological properties of the parent
molecule, potentially enhancing its efficacy and target specificity.

Rationale for Phenyl Substitution

The phenyl group can influence a molecule's pharmacokinetic and pharmacodynamic
properties in several ways:

 Increased Lipophilicity: This can enhance membrane permeability and oral bioavailability.

o Pi-Stacking Interactions: The aromatic phenyl ring can engage in Tt-1t stacking interactions
with biological targets, such as enzymes or receptors, potentially increasing binding affinity.
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e Metabolic Stability: The phenyl group can influence the metabolic profile of the compound.

Therapeutic Areas of Interest

Cinnoline derivatives have been investigated for a range of therapeutic applications, including:
e Oncology: Certain cinnoline compounds have demonstrated anti-cancer properties.[6]

« Infectious Diseases: Antibacterial and antifungal activities have been reported for some
cinnoline derivatives.[6][9]

 Inflammation: Anti-inflammatory properties have also been observed.[7]

Analytical Characterization

Comprehensive analytical characterization is essential to confirm the identity, purity, and
stability of 5-Phenylcinnoline.
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Technique

Expected Observations

1H NMR

Aromatic protons of both the cinnoline and
phenyl rings would be observed in the downfield
region (typically 7-9 ppm). The integration of
these signals would correspond to the number

of protons on each ring.

13C NMR

Resonances corresponding to the 14 carbon
atoms of the molecule would be present. The
chemical shifts would be indicative of the

aromatic nature of the carbon atoms.

Mass Spectrometry

The molecular ion peak corresponding to the
calculated molecular weight of 206.25 g/mol

would be a key identifier.

Infrared (IR) Spectroscopy

Characteristic absorption bands for C-H
stretching of the aromatic rings and C=C and
C=N stretching within the heterocyclic system

would be expected.

High-Performance Liquid Chromatography
(HPLC)

A single, sharp peak under optimized conditions

would indicate the purity of the compound.

Conclusion

5-Phenylcinnoline represents a promising, yet underexplored, scaffold for drug discovery.

Based on the known biological activities of cinnoline derivatives, this compound warrants

further investigation. The synthetic pathways and analytical methods outlined in this guide

provide a solid foundation for researchers to synthesize, purify, and characterize 5-

Phenylcinnoline, paving the way for future studies into its pharmacological potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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